5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol
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Overview
Description
“5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol” is a heterocyclic compound that contains a triazole ring. Triazoles are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases . The 1,2,4-triazole ring in particular is a common feature in many pharmaceuticals .
Molecular Structure Analysis
1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors . They are capable of accommodating a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules .Chemical Reactions Analysis
1,2,4-Triazoles have been introduced as an antimicrobial agent and various medicines such as Fluconazole, Flupoxam, and Anastrozole which contain a 1,2,4-triazole group are common and well known . The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity .Scientific Research Applications
Antioxidant Activity
This compound has been synthesized and evaluated for its antioxidant activity . The antioxidant activity was evaluated using a stable free radical 1,1-diphenyl-2-picryl-hydrazyl (DPPH). Of all tested compounds, one of the derivatives was found to be the most active in all concentrations compared to the standard Ascorbic acid .
Antimicrobial Activity
Triazole compounds, including this one, have shown versatile biological activities and are capable of binding in the biological system with a variety of enzymes and receptors . They have been used in the design of new entities by substituting different pharmacophores in one structure that lead to compounds with increased antimicrobial action .
Antifungal Activity
Triazole-containing compounds have been incorporated into a wide variety of therapeutically interesting drug candidates including antifungal agents . For example, fluconazole, intraconazole, and voriconazole are known drugs containing the 1,2,4-triazole group .
Anticancer Activity
Triazole compounds have shown potential anticancer activity . The triazole nucleus is present as a central structural component in a number of drug classes .
Corrosion Inhibition
3-Amino-1,2,4-triazole-5-thiol, a similar compound, was used to study the inhibition of corrosion of iron in 3.5% NaCl solutions . This suggests potential applications of “5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol” in corrosion inhibition.
Surface-Enhanced Raman Scattering (SERS)
This compound was used to prepare surface-enhanced Raman scattering based pH nano- and microsensor using silver nanoparticles . This indicates its potential application in the field of nanotechnology and sensor development.
Mechanism of Action
Target of Action
Compounds containing the 1,2,4-triazole ring in their structure are known for their multidirectional biological activity . They have been proven to exhibit significant antibacterial activity .
Mode of Action
It is known that triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . This interaction can lead to changes in the function of the target, which can result in the observed biological effects.
Biochemical Pathways
The 1,2,4-triazole derivatives have been associated with a wide range of potential pharmaceutical activities, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . These activities suggest that the compound may interact with multiple biochemical pathways.
Pharmacokinetics
It is known that triazoles possess advantages over imidazoles, which have slow metabolic rate, oral bioavailability, and less effect on human sterol synthesis . These properties can impact the bioavailability of the compound.
Result of Action
The compound’s significant antibacterial activity suggests that it may inhibit the growth of bacteria, leading to their death .
properties
IUPAC Name |
3-(4-aminophenyl)-4-methyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4S/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,10H2,1H3,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKQMKDYLBTUXKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NNC1=S)C2=CC=C(C=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40355460 |
Source
|
Record name | 5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40355460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol | |
CAS RN |
149622-77-5 |
Source
|
Record name | 5-(4-Amino-phenyl)-4-methyl-4H-[1,2,4]triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40355460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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